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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022

Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

Methallyltrimethylsilane (MATMS) is an organosilicon compound with the chemical formula
C7H16Si. Its unique structure, featuring a reactive methallyl group and a stable trimethylsilyl
group, makes it a valuable monomer and modifying agent in the synthesis of a wide range of
advanced materials. This document provides detailed application notes and experimental
protocols for the utilization of MATMS in the development of novel polymers and composites
with tailored properties.

Physicochemical Properties of
Methallyltrimethylsilane

A thorough understanding of the physical and chemical properties of MATMS is essential for its
effective application in materials synthesis.
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Property Value Reference
Molecular Formula H2C=C(CH3)CHzSi(CHs3)s

Molecular Weight 128.29 g/mol

CAS Number 18292-38-1

Appearance Colorless liquid General Knowledge
Density 0.73 g/mL at 25 °C

Boiling Point 109-111 °C

Flash Point -6.11 °C General Knowledge

- Soluble in common organic
Solubility General Knowledge
solvents (e.g., THF, toluene)

Applications in Advanced Materials

The dual functionality of MATMS allows for its incorporation into various material systems,
imparting unique characteristics such as hydrophobicity, thermal stability, and controlled
reactivity.

o Silicone-Acrylic Resins: MATMS can be copolymerized with acrylic monomers to synthesize
silicone-acrylic resins. These resins combine the weatherability and thermal stability of
silicones with the adhesion and toughness of acrylics, making them ideal for high-
performance coatings.

o Dental Composites: As a coupling agent, MATMS can be used to functionalize silica fillers in
dental composites. The trimethylsilyl group can interact with the silica surface, while the
methallyl group can copolymerize with the resin matrix, improving the mechanical properties
and durability of the restoration.

¢ Functionalized Nanoparticles: The surface of nanoparticles, such as silica, can be modified
with MATMS. The methallyl group provides a reactive handle for further functionalization or
for grafting the nanoparticles onto a polymer matrix, leading to nanocomposites with
enhanced properties.
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» Hydrosilylation Reactions: The methallyl group of MATMS can participate in hydrosilylation
reactions with Si-H containing compounds, offering a pathway to synthesize a variety of
organosilicon molecules and polymers.

Experimental Protocols

The following protocols are representative examples of how methallyltrimethylsilane can be
used as a building block for advanced materials. Researchers should adapt these procedures
to their specific experimental setups and safety protocols.

Protocol 3.1: Synthesis of Poly(methyl methacrylate-co-
methallyltrimethylsilane) (PMMA-co-PMATMS)

This protocol describes the free-radical copolymerization of methyl methacrylate (MMA) with
methallyltrimethylsilane (MATMS) to produce a silane-functionalized acrylic copolymer.

Materials:

Methyl methacrylate (MMA), inhibitor removed

Methallyltrimethylsilane (MATMS)

Azobisisobutyronitrile (AIBN), recrystallized

Toluene, anhydrous

Methanol

Equipment:

Three-neck round-bottom flask

Condenser

Magnetic stirrer with hotplate

Nitrogen inlet
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e Dropping funnel
o Beakers, graduated cylinders, and other standard laboratory glassware
Procedure:

e To a 250 mL three-neck round-bottom flask equipped with a condenser, magnetic stirrer, and
nitrogen inlet, add 100 mL of anhydrous toluene.

» In a separate beaker, prepare a solution of 10.0 g (0.120 mol) of MMA, 2.56 g (0.02 mol) of
MATMS, and 0.164 g (1.0 mmol) of AIBN.

o De-gas the toluene in the reaction flask by bubbling with nitrogen for 30 minutes.
» Heat the toluene to 70 °C under a nitrogen atmosphere.
o Add the monomer/initiator solution to the reaction flask dropwise over a period of 30 minutes.

e Maintain the reaction at 70 °C for 24 hours with continuous stirring under a nitrogen
atmosphere.

o After 24 hours, cool the reaction mixture to room temperature.

» Precipitate the copolymer by slowly adding the reaction mixture to 500 mL of vigorously
stirred methanol.

« Filter the white precipitate and wash with fresh methanol.

e Dry the resulting PMMA-co-PMATMS copolymer in a vacuum oven at 60 °C to a constant
weight.

Characterization Data (Hypothetical):
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Property Value

Yield 85%
MATMS incorporation (by *H NMR) 18 mol%
Number-average molecular weight (Mn) 25,000 g/mol
Polydispersity index (PDI) 1.8

Glass transition temperature (Tg) 95 °C

Protocol 3.2: Surface Modification of Silica
Nanoparticles with MATMS

This protocol details the functionalization of silica nanoparticles with methallyltrimethylsilane
to introduce reactive methallyl groups on the surface.

Materials:

Silica nanoparticles (e.g., 100 nm diameter)

Methallyltrimethylsilane (MATMS)

Toluene, anhydrous

Triethylamine
Equipment:

Round-bottom flask

Ultrasonic bath

Magnetic stirrer with hotplate

Centrifuge

Oven
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Procedure:

e Disperse 1.0 g of silica nanoparticles in 50 mL of anhydrous toluene in a round-bottom flask
using an ultrasonic bath for 30 minutes.

e Add 0.5 mL of triethylamine to the suspension.

e Add 1.0 mL of methallyltrimethylsilane to the suspension.
» Heat the mixture to 80 °C and stir for 24 hours.

e Cool the suspension to room temperature.

o Separate the functionalized silica nanoparticles by centrifugation (e.g., 10,000 rpm for 15
minutes).

» Discard the supernatant and re-disperse the nanoparticles in fresh toluene.
o Repeat the centrifugation and washing step two more times to remove unreacted MATMS.

» Dry the methallyl-functionalized silica nanoparticles in an oven at 80 °C overnight.

Visualizing Workflows and Structures

Diagrams created using the DOT language can help visualize experimental workflows and
molecular structures.
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Characterization
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Caption: Workflow for the synthesis and characterization of PMMA-co-PMATMS.
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Caption: Structure of a PMMA-co-PMATMS copolymer segment.

» To cite this document: BenchChem. [Methallyltrimethylsilane: A Versatile Building Block for
Advanced Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096022#methallyltrimethylsilane-as-a-building-block-
for-advanced-materials]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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